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Compound of Interest

Compound Name: Vat Red 10

Cat. No.: B1668950 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

continuous dyeing of cellulosic substrates, such as 100% cotton, with Vat Red 10. The

information is intended to guide researchers and scientists in establishing a reproducible and

high-quality dyeing process.

Introduction
Vat Red 10 (C.I. 67000) is an anthraquinone vat dye known for its excellent fastness properties

on cellulosic fibers.[1][2][3] Its vibrant bluish-red shade and high resistance to washing, light,

and chemical treatments make it a suitable choice for textiles requiring high durability.[1][4]

Continuous dyeing processes, such as the pad-dry-pad-steam (PDPS) method, offer an

efficient and economical approach for dyeing large yardages of fabric with uniform color.

This document outlines the experimental setup, a detailed protocol for the continuous dyeing of

100% cotton with Vat Red 10, and the necessary quality control parameters to achieve

consistent and high-quality results.

Materials and Reagents
Substrate:

100% Woven Cotton Fabric (desized, scoured, and bleached)
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Dyes and Chemicals:

Vat Red 10 (e.g., Bezathren Red FBB)

Dispersing Agent

Wetting Agent

Anti-migrating Agent

Sodium Hydroxide (Caustic Soda)

Sodium Hydrosulfite (Reducing Agent)

Hydrogen Peroxide (Oxidizing Agent)

Anionic Soaping Agent

Acetic Acid

Equipment
Continuous Dyeing Range consisting of:

Padding Mangle

Infrared (IR) Pre-dryer

Hot Flue Dryer

Chemical Padder

Steamer

Washing and Soaping Baths

Drying Cylinders

Laboratory balance
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Beakers and graduated cylinders

Stirrer

pH meter

Spectrophotometer for color measurement

Lightfastness tester

Washing fastness tester

Experimental Protocols
Preparation of Dye Dispersion (Padding Liquor)

Weigh the required amount of Vat Red 10 dye powder.

Prepare a paste with a small amount of dispersing agent and cold water.

Add the paste to the required volume of water in the padding trough, which contains the

wetting agent and anti-migrating agent, under constant stirring.

Ensure the dispersion is homogeneous before starting the padding process.

Continuous Dyeing Process: Pad-Dry-Pad-Steam (PDPS)
The continuous dyeing process for Vat Red 10 on cotton fabric involves several sequential

steps:

Padding: The prepared cotton fabric is passed through the padding mangle containing the

Vat Red 10 dispersion. The padder pressure is adjusted to ensure a uniform pickup of the

dye liquor.

Drying: The padded fabric is then passed through an infrared (IR) pre-dryer followed by a hot

flue dryer to remove moisture.

Chemical Padding: The dried fabric is then passed through a chemical padder containing an

alkaline reducing solution of sodium hydroxide and sodium hydrosulfite. This step converts
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the insoluble vat dye into its water-soluble leuco form.

Steaming: The fabric immediately enters a steamer where, in a controlled temperature and

steam environment, the leuco-vat dye penetrates and fixes onto the cellulosic fibers.

Oxidation: After steaming, the fabric is passed through a series of washing baths. The first

few baths are for rinsing, followed by an oxidation bath containing hydrogen peroxide. This

step converts the soluble leuco form of the dye back to its original insoluble pigment form

within the fiber.

Soaping: The fabric is then subjected to a soaping treatment at a high temperature with an

anionic detergent. This step removes any unfixed surface dye particles and helps to develop

the true shade and improve fastness properties.

Final Washing and Drying: The fabric is thoroughly rinsed with hot and cold water,

neutralized with a weak solution of acetic acid, and finally dried over drying cylinders.

Data Presentation
Recommended Process Parameters

Parameter Value Unit

Machine Speed 40 m/min

Padder Pressure 20-30-20 N/mm

IR Pre-dryer Temperature 120 °C

Hot Flue Dryer Temperature 110-140 °C

Steamer Temperature 101-102 °C

Steaming Time 1.5 min

Oxidation Bath Temperature 50-60 °C

Soaping Bath Temperature 90-95 °C

Final Drying Temperature 110-120 °C

Standard Recipe for Medium Red Shade
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Component Concentration Unit

Padding Liquor

Vat Red 10 (as commercial

product)
20-40 g/L

Dispersing Agent 2-3 g/L

Wetting Agent 1-2 g/L

Anti-migrating Agent 10-15 g/L

Chemical Padding Liquor

Sodium Hydroxide (50%) 80-100 mL/L

Sodium Hydrosulfite 40-50 g/L

Oxidation Bath

Hydrogen Peroxide (35%) 5-10 mL/L

Soaping Bath

Anionic Soaping Agent 2-3 g/L

Neutralization Bath

Acetic Acid (60%) 0.5-1 mL/L

Note: The exact concentrations may need to be adjusted based on the specific depth of shade

required and the efficiency of the machinery.

Expected Quality Control Results
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Fastness Test Standard Expected Rating

Light Fastness ISO 105-B02 6-7

Washing Fastness (Shade

Change)
ISO 105-C06 4-5

Washing Fastness (Staining on

Cotton)
ISO 105-C06 4-5

Rubbing Fastness (Dry) ISO 105-X12 4

Rubbing Fastness (Wet) ISO 105-X12 3

Chlorine Bleach Fastness ISO 105-N01 4-5

Visualizations
Experimental Workflow
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Caption: Continuous Pad-Steam Dyeing Workflow.
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Logical Relationship of Vat Dyeing Chemistry

Insoluble Vat Red 10
(Pigment Form)

Soluble Leuco-Vat Red 10
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Reduction
(NaOH + Na2S2O4) Insoluble Vat Red 10
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Caption: Chemical Transformation of Vat Red 10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1668950?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

